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AL AIN, UAE – Silal, Abu Dhabi's leading agri-food innovation company, today releases a

technical overview of the core research and development capabilities at its state-of-the-art

Innovation Oasis. This document is intended for researchers, scientists, and drug development

professionals, detailing the foundational scientific programs and technological platforms being

deployed to address the critical challenges of arid climate agriculture.

The Silal Innovation Oasis, located in Al Ain, is a dedicated 300,000-square-meter hub

designed to be an ecosystem for agricultural innovation.[1][2] The facility's primary mission is to

develop and trial commercially viable and technologically robust solutions to bolster the UAE's

food security in alignment with the National Food Security Strategy 2051.[3] Research at the

Oasis is centered on overcoming the primary regional challenges of high temperatures, low

freshwater availability, poor soil quality, and high energy consumption.[4]

The facility is equipped with advanced laboratories, including soil and water labs, pest and

disease diagnostic labs, and variety improvement labs.[1][2] It also features controlled

environment growth chambers, a phenotyping facility for seed development, protected-area

trial facilities like greenhouses and net-houses with integrated sensor technology, and open-

field trial sites.[1][2][4][5]

Core Research Capabilities and Collaborations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15430928?utm_src=pdf-interest
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://agrotech.space/2024/12/25/silal-bayer-sign-mou-innovation-uae/
https://www.researchgate.net/publication/396733300_Remote_Sensing_of_Strawberry_Plants_Using_UAVs_and_Deep_Learning
https://www.thenationalnews.com/business/future/2021/12/09/silal-boosts-agtech-in-abu-dhabi-with-new-agreement/
https://agtechdigest.com/p/collaborative-momentum
https://agrotech.space/2024/12/25/silal-bayer-sign-mou-innovation-uae/
https://www.researchgate.net/publication/396733300_Remote_Sensing_of_Strawberry_Plants_Using_UAVs_and_Deep_Learning
https://agrotech.space/2024/12/25/silal-bayer-sign-mou-innovation-uae/
https://www.researchgate.net/publication/396733300_Remote_Sensing_of_Strawberry_Plants_Using_UAVs_and_Deep_Learning
https://agtechdigest.com/p/collaborative-momentum
https://uaestories.com/silal-limagrain-arc-gen-al-ain/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silal's research strategy is built upon a foundation of strategic partnerships with global leaders

in academia and industry. These collaborations are structured to create synergistic research

programs that leverage specialized expertise and cutting-edge technology.

Research Area Key Partners Primary Objectives
Core Technologies &

Methodologies

Abiotic Resilience &

Crop Genomics

Limagrain Vegetable

Seeds

Development of crop

varieties resilient to

heat, drought, and

salinity.

Plant Physiology

Analysis, Advanced

Gene Editing

Techniques.[6]

Agri-Robotics &

Automation
Khalifa University

Transformation of

farming practices

through intelligent and

cost-effective robotics.

Autonomous

Greenhouse Systems,

AI-driven Crop

Monitoring, Soft

Robotic End-Effectors.

[1]

Sustainable Water

Management
Desolenator

Deployment of

carbon-neutral water

desalination for

agricultural use.

100% Solar Thermal

Desalination, Zero-

Brine Crystallization.

[4]

Alternative Crop

Development

International Center

for Biosaline

Agriculture (ICBA)

Cultivation and value

chain development for

climate-resilient crops

like quinoa.

Field and Seed

Production Trials,

Evaluation of Salinity

Tolerance and Yield.

Digital & Regenerative

Farming
Bayer

Implementation of

data-driven,

sustainable farming

practices.

Digital Farming

Solutions,

ForwardFarming

Demonstration

Models, Regenerative

Agriculture Practices.
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While detailed experimental protocols for ongoing research are proprietary, the foundational

methodologies employed at the Innovation Oasis can be summarized as follows:

Center of Excellence for Abiotic Resilience and Crop
Genomics (ARC-GEN)

Plant Physiology Research: This unit focuses on subjecting various seed types to simulated

environmental stressors, such as high temperature, water deficit, and high salinity, within

controlled growth chambers. Key performance indicators, including germination rates,

biomass accumulation, water use efficiency, and photosynthetic activity, are monitored to

identify the most adaptable and resilient varieties.

Gene Editing Research: Leveraging advanced molecular techniques, this unit aims to

identify and modify specific genetic markers associated with stress tolerance and enhanced

yield. The research workflow involves gene discovery, functional validation, and the

development of improved germplasm through targeted genetic refinement.
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Plant Physiology Unit

Gene Editing Unit

Stress Testing
(Heat, Drought, Salinity)

High-Throughput
Phenotyping

Data Analysis

Selection of
Resilient Varieties

Gene Discovery

Inform Gene
Discovery

Functional Validation

Targeted Gene Editing

Improved Germplasm
Development

Provide Edited
Varieties for Testing
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Data Inputs AI & Control System

Automated Actions

Environmental Sensors
(Temp, Humidity, CO2)

Greenhouse Control Unit
Computer Vision

(Robotic Platforms)
AI Engine

(Disease/Stress Detection)
Analysis & Alerts

Climate Actuators
(Fans, Vents, Irrigation)

Robotic Systems
(Precision Spraying, Harvesting)

Saline Water Input

Desalination Unit
(Membrane-Free)

Solar Thermal Energy
(100% Solar Powered)

Pure Water for Irrigation
& Greenhouse Cooling

Zero-Brine
Crystallization

Solid Salt Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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